Cas no 1274708-06-3 (1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide)

• Product Name: 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide
• CAS No: 1274708-06-3
• MF: C₁₂H₁₉ClN₂O₂S
• MW: 290.809460878372
• CID: 6231546
• PubChem ID: 55245250
• Update Time: 2025-06-12

1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1154824
• AKOS006266325
• 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide
• 1274708-06-3

• Inchi： 1S/C12H19ClN2O2S/c1-4-15(18(16,17)10-13)9-11-5-7-12(8-6-11)14(2)3/h5-8H,4,9-10H2,1-3H3
• InChI Key： GBPXOYSEQPEHBS-UHFFFAOYSA-N
• SMILES： ClCS(N(CC)CC1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 290.0855767g/mol
• Monoisotopic Mass: 290.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49Ų

Additional information on 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide

Professional Introduction to 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide (CAS No. 1274708-06-3)

The compound 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide, identified by the CAS number 1274708-06-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This sulfonamide derivative exhibits a unique structural framework, characterized by a chloro-substituted methanesulfonamide moiety linked to a benzylamine group with dimethylamino substitution. Such structural features make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The presence of the methanesulfonamide group in 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide imparts favorable pharmacokinetic properties, including enhanced solubility and bioavailability. These attributes are crucial for the development of effective therapeutic agents. Moreover, the dimethylamino substituent on the aromatic ring contributes to the compound's lipophilicity, which can influence its interaction with biological targets.

The benzylamine moiety in this compound adds another layer of complexity, potentially enabling diverse interactions with biological receptors. This structural motif is often found in bioactive molecules, suggesting that 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide may exhibit inhibitory or modulatory effects on various enzymatic and receptor systems. Current research in medicinal chemistry increasingly focuses on optimizing such structural elements to enhance drug efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide. These tools allow researchers to predict potential binding modes and interactions with biological targets, thereby accelerating the drug discovery process. The integration of machine learning algorithms has further refined the ability to identify lead compounds with high affinity and selectivity. Such innovations are particularly relevant in the context of developing novel therapeutic strategies for complex diseases.

The synthesis of 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The chloro-substituted sulfonamide core necessitates careful handling to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also enhance the scalability of producing such complex molecules.

In vitro studies have begun to explore the pharmacological profile of 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. The dimethylaniline moiety, in particular, has been associated with anti-inflammatory properties in several natural products and synthetic derivatives. Further investigation is warranted to elucidate the exact mechanisms of action and potential therapeutic applications.

The role of sulfonamide derivatives in addressing unmet medical needs cannot be overstated. Their versatility as scaffolds for drug design continues to drive innovation in pharmaceutical research. The unique structural features of 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide, including its chloro-methanesulfonamide group and dimethylaniline substituent, position it as a valuable candidate for further exploration. As our understanding of biological pathways advances, compounds like this are poised to contribute significantly to the development of novel therapeutics.

The future direction of research on 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide will likely involve both computational and experimental approaches. High-throughput screening combined with structure-activity relationship studies will help refine its pharmacological profile. Additionally, exploring its potential as a prodrug or analog may uncover new therapeutic avenues. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, 1-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-ethylmethanesulfonamide (CAS No. 1274708-06-3) represents a promising sulfonamide derivative with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this are likely to play a crucial role in addressing complex diseases and improving patient outcomes.